Cas no 4893-33-8 (Tris(pentafluorophenyl)methanol)

Tris(pentafluorophenyl)methanol structure
4893-33-8 structure
Product Name:Tris(pentafluorophenyl)methanol
CAS No:4893-33-8
MF:C19HF15O
MW:530.186697721481
CID:2667085
Update Time:2023-08-06

Tris(pentafluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • Tris(pentafluorophenyl)methanol
    • TRIS(PENTAFLUOROPHENYL)-CARBINOL
    • Q63392609
    • DEXNEWGHWDRTJC-UHFFFAOYSA-N
    • Inchi： 1S/C19HF15O/c20-4-1(5(21)11(27)16(32)10(4)26)19(35,2-6(22)12(28)17(33)13(29)7(2)23)3-8(24)14(30)18(34)15(31)9(3)25/h35H
    • InChI Key： DEXNEWGHWDRTJC-UHFFFAOYSA-N
    • SMILES： FC1C(=C(C(=C(C=1C(C1C(=C(C(=C(C=1F)F)F)F)F)(C1C(=C(C(=C(C=1F)F)F)F)F)O)F)F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 3
  • Complexity: 606
  • Topological Polar Surface Area: 20.2

Tris(pentafluorophenyl)methanol Production Method

Production Method 1

344-04-7 344-04-7
4893-33-8 4893-33-8
853-39-4 853-39-4
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Diethyl ether ;  0 °C; 4 h, rt
1.2 rt; 36 h, rt; 4 h, reflux
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
The Tris(pentafluorophenyl)methylium Cation: Isolation and Reactivity
Hoffmann, Kurt F. ; et al, Angewandte Chemie, 2022, 61(28),

Tris(pentafluorophenyl)methanol Raw materials

Tris(pentafluorophenyl)methanol Preparation Products

Tris(pentafluorophenyl)methanol Related Literature

4893-33-8 (Tris(pentafluorophenyl)methanol) Related Products

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